Cas no 350685-39-1 (Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)-)

• Product Name: Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)-
• CAS No: 350685-39-1
• MF: C₁₀H₁₃IO₂
• MW: 292.113495588303
• CID: 4490547
• PubChem ID: 101106896
• Update Time: 2025-05-22

Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)-
• 4-Iodo-1-isopropoxy-2-methoxybenzene
• 350685-39-1

• Inchi： 1S/C10H13IO2/c1-7(2)13-9-5-4-8(11)6-10(9)12-3/h4-7H,1-3H3
• InChI Key： AFIGQZXFAOEDAX-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=CC=C(I)C=C1OC

Computed Properties

• Exact Mass: 291.99603Da
• Monoisotopic Mass: 291.99603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)-

Recent Advances in the Study of Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)- (CAS: 350685-39-1): A Comprehensive Research Brief

The compound Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)- (CAS: 350685-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis and material science. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary research.

One of the key areas of investigation has been the synthesis and optimization of Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have paved the way for more efficient and scalable production processes.

In addition to its synthetic applications, Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)- has been studied for its potential biological activities. Preliminary in vitro studies have demonstrated its efficacy as an intermediate in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. The compound's ability to act as a building block for more complex structures has made it a valuable asset in medicinal chemistry. Recent findings suggest that it may also exhibit intrinsic pharmacological properties, warranting further investigation into its mechanism of action.

Another noteworthy aspect of this research is the exploration of the compound's role in material science. Its unique chemical structure has been leveraged to develop novel polymers and coatings with enhanced properties, such as improved thermal stability and chemical resistance. These applications highlight the versatility of Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)- and its potential to contribute to advancements in multiple scientific disciplines.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and environmental impact need to be addressed to fully realize its potential. Future research directions may include optimizing synthetic protocols, exploring new biological applications, and investigating its environmental footprint. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)-.

In conclusion, Benzene, 4-iodo-2-methoxy-1-(1-methylethoxy)- (CAS: 350685-39-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic pathways, biological activities, and material science applications, underscoring its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of new therapeutics and advanced materials.